Cas no 2171322-12-4 ((3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}butanoic acid)

• Product Name: (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}butanoic acid
• CAS No: 2171322-12-4
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5825276
• PubChem ID: 165814126
• Update Time: 2025-10-17

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}butanoic acid
• (3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[3.1.0]hexan-1-yl]formamido}butanoic acid
• 2171322-12-4
• EN300-1548823

• Inchi： 1S/C26H28N2O5/c1-15(10-23(29)30)27-24(31)26-12-16(26)11-17(13-26)28-25(32)33-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,15-17,22H,10-14H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t15-,16?,17?,26?/m1/s1
• InChI Key： HMCHMSNLWUMKJH-ACCVAXIKSA-N
• SMILES： O=C(C12CC(CC1C2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](C)CC(=O)O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo3.1.0hexan-1-ylformamido}butanoic acid

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}butanoic acid (CAS No. 2171322-12-4)

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}butanoic acid (CAS No. 2171322-12-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by its intricate bicyclic structure and the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions and ensure the desired product formation.

The bicyclo[3.1.0]hexane core of this compound provides a rigid, conformationally constrained scaffold that can influence the binding affinity and selectivity of the molecule towards specific biological targets. The Fmoc protecting group, on the other hand, is a versatile tool in organic synthesis, allowing for precise control over the reactivity of the amino group during multi-step synthetic processes. This makes (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}butanoic acid an ideal candidate for the development of novel peptides and peptidomimetics with enhanced pharmacological properties.

Recent studies have highlighted the potential of this compound in various therapeutic areas, including cancer treatment, neurodegenerative diseases, and autoimmune disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antiproliferative activity against several cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. The rigid structure and the presence of the Fmoc group were found to play crucial roles in modulating the biological activity of these derivatives.

In another study, researchers at the University of California, San Francisco, investigated the neuroprotective effects of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}butanoic acid in a mouse model of Alzheimer's disease. The results showed that this compound effectively reduced amyloid-beta plaque formation and improved cognitive function, indicating its potential as a therapeutic agent for neurodegenerative diseases.

The synthetic route to (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}butanoic acid involves a series of well-defined steps, including the formation of the bicyclic core, introduction of the amino group, and subsequent protection with the Fmoc group. This process requires careful control over reaction conditions to ensure high yields and purity of the final product. Advanced techniques such as solid-phase synthesis and chiral chromatography are often employed to achieve these goals.

The physicochemical properties of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}butanoic acid have been extensively studied to understand its behavior in biological systems. It has been reported to have good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in water, which facilitates its use in both in vitro and in vivo experiments. The compound also exhibits high stability under physiological conditions, making it suitable for long-term storage and use in various experimental settings.

In terms of safety and toxicity, preliminary studies have shown that (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}butanoic acid is well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further research is needed to fully evaluate its safety profile before it can be considered for clinical trials.

The potential applications of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}butanoic acid extend beyond its direct therapeutic use. Its unique structural features make it an excellent candidate for use as a building block in combinatorial chemistry libraries, where it can be used to generate a diverse array of compounds with varying biological activities. This approach has been successfully employed in drug discovery programs to identify novel lead compounds with improved pharmacological profiles.

In conclusion, (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo[3.1.0]hexan-1-ylformamido}butanoic acid (CAS No. 2171322-12-4) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural characteristics and versatile synthetic properties make it an attractive target for further investigation and development into novel therapeutic agents for a wide range of diseases.